Cas no 856956-27-9 (2-Amino-1-(pyridin-3-yl)ethanol hydrochloride)

• Product Name: 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride
• CAS No: 856956-27-9
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 6783562
• PubChem ID: 71471115
• Update Time: 2025-06-30

2-Amino-1-(pyridin-3-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS032947488
• SB45169
• E80383
• 856956-27-9
• 2-amino-1-(pyridin-3-yl)ethanol hydrochloride
• 2-amino-1-pyridin-3-ylethanol;hydrochloride
• SB44309
• 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride

• Inchi： 1S/C7H10N2O.ClH/c8-4-7(10)6-2-1-3-9-5-6;/h1-3,5,7,10H,4,8H2;1H
• InChI Key： PMVFSIPPTOOMTI-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)C1C=NC=CC=1

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride

Introduction to 2-Amino-1-(pyridin-3-yl)ethanol Hydrochloride (CAS No. 856956-27-9)

2-Amino-1-(pyridin-3-yl)ethanol hydrochloride (CAS No. 856956-27-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2-aminoethyl)pyridine hydrochloride, is a derivative of pyridine and ethanol, characterized by its unique chemical structure and properties. The compound has garnered attention for its potential therapeutic applications, particularly in the development of novel drugs targeting various diseases.

The chemical structure of 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride consists of a pyridine ring attached to an ethanol group, with an amino group on the ethyl chain. The presence of the hydrochloride salt form enhances its solubility in water, making it suitable for various pharmaceutical formulations. The compound's molecular formula is C₈H₁₂N₂O·HCl, and its molecular weight is approximately 180.65 g/mol.

In recent years, 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties make it a valuable candidate for further development in the pharmaceutical industry.

Anti-inflammatory Activity: One of the key areas of interest for 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride is its anti-inflammatory potential. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is crucial in managing inflammatory conditions such as arthritis and other autoimmune disorders. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

Anti-cancer Properties: Another significant application of 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride is in cancer research. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The anti-cancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis. Additionally, the compound has been found to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy.

Neuroprotective Effects: The neuroprotective properties of 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride have also been explored in several studies. Research indicates that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense systems and the inhibition of pro-apoptotic pathways.

Beyond its biological activities, the physical and chemical properties of 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride make it an attractive candidate for pharmaceutical development. The compound is stable under standard laboratory conditions and can be synthesized using well-established methods. Its solubility in water and organic solvents facilitates its use in various formulations, including tablets, capsules, and injectable solutions.

In conclusion, 2-Amino-1-(pyridin-3-yl)ethanol hydrochloride (CAS No. 856956-27-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field.